N-(3-(5-(p-tolyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[3-[5-(4-methylphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C24H23N3O3S/c1-16-10-12-17(13-11-16)24-27-22(20-8-3-4-9-23(20)30-24)15-21(25-27)18-6-5-7-19(14-18)26-31(2,28)29/h3-14,22,24,26H,15H2,1-2H3
• InChI Key: XKTRNUUAOVLLAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2N3C(CC(=N3)C4=CC(=CC=C4)NS(=O)(=O)C)C5=CC=CC=C5O2
• Molecular Formula: C24H23N3O3S
• Molecular Weight: 433.5 g/mol

Description

Synthesis Analysis

The synthesis of such complex compounds usually involves multiple steps and various reagents. While the exact synthesis process for this specific compound is not detailed in the available literature, similar compounds are often synthesized through reactions involving heterocyclic amines and active methylene compounds.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For instance, Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule. Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed information about the structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. For instance, the melting point of a compound can be determined using differential scanning calorimetry (DSC). The exact physical and chemical properties of this specific compound are not detailed in the available literature.

Scientific Research Applications

Heterocyclic Compound Synthesis

• Research focuses on the synthesis of heterocyclic compounds, including oxazepine, pyrazole, and isoxazole derivatives, through various reactions involving 2-aminobenzaldehyde and other reagents. These studies explore the chemical reactions and potential applications of these compounds in medicinal chemistry and material science (Adnan, Hassan, & Thamer, 2014; Adnan, Hassan, & Thamer, 2014).

Catalysts for Organic Synthesis

• N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide has been used as an efficient and homogeneous catalyst for the synthesis of pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives, highlighting the role of sulfonamide-based compounds in facilitating organic reactions under aqueous media (Khazaei et al., 2015).

Anti-Inflammatory Agents

• The synthesis and evaluation of 1-(4-methane(amino)sulfonylphenyl)-5-(4-substituted-aminomethylphenyl)-3-trifluoromethyl-1H-pyrazoles as anti-inflammatory agents were explored, indicating the pharmaceutical relevance of sulfonamide and pyrazole derivatives (Abdellatif, Moawad, & Knaus, 2014).

Antimicrobial Activity

• Some novel hybrid 2-aryl-4-(1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)-2,3-dihydro-1H-benzo[b][1,4]diazepine derivatives have been synthesized and evaluated for their antimicrobial activity, showcasing the biological activity of complex heterocyclic structures (Desai & Joshi, 2020).

Mechanism of Action

Target of Action

Similar compounds, such as pyrazolines and their derivatives, have been known to interact with various biological targets due to their confirmed biological and pharmacological activities .

Mode of Action

It’s worth noting that pyrazolines and their derivatives have been reported to exhibit various biological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .

Biochemical Pathways

It has been reported that similar compounds can affect various cellular components negatively through the overexpression of reactive oxygen species (ros) and free radicals .

Result of Action

It has been reported that similar compounds can lead to dramatic behavioral changes, body movement impairment, and even reduced number of survival organisms due to their effect on acetylcholinesterase (ache) activity .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. The exact safety and hazards associated with this specific compound are not detailed in the available literature.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. This could involve more detailed characterization of the compound and exploration of its reactivity.